Cas no 2648947-72-0 (5-methyl-4-oxo-2H,4H,5H-pyrrolo3,4-cpyridine-1-carboxylic acid)

• Product Name: 5-methyl-4-oxo-2H,4H,5H-pyrrolo3,4-cpyridine-1-carboxylic acid
• CAS No: 2648947-72-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD34167678
• CID: 5361992
• PubChem ID: 155973077
• Update Time: 2025-05-19

5-methyl-4-oxo-2H,4H,5H-pyrrolo3,4-cpyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4437707214
• 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-c]pyridine-1-carboxylic acid
• 5-methyl-4-oxo-2H,4H,5H-pyrrolo3,4-cpyridine-1-carboxylic acid

• MDL： MFCD34167678
• Inchi： 1S/C9H8N2O3/c1-11-3-2-5-6(8(11)12)4-10-7(5)9(13)14/h2-4,10H,1H3,(H,13,14)
• InChI Key： LOTYRFQTZGGGDB-UHFFFAOYSA-N
• SMILES： O=C1C2=CNC(C(=O)O)=C2C=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 0.2
• Topological Polar Surface Area: 73.4

Additional information on 5-methyl-4-oxo-2H,4H,5H-pyrrolo3,4-cpyridine-1-carboxylic acid

Introduction to 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid (CAS No. 2648947-72-0)

5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2648947-72-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The unique arrangement of nitrogen and oxygen atoms in its core structure imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The pyrrolo[3,4-cpyridine scaffold is particularly noteworthy due to its presence in several bioactive natural products and pharmacologically relevant molecules. Its ability to interact with biological targets such as enzymes and receptors has been exploited in the design of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The inclusion of a methyl group at the 5-position and a carboxylic acid at the 1-position further modulates the electronic and steric properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid has emerged as a promising candidate due to its structural complexity and potential biological activity. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes implicated in diseases such as cancer and neurodegeneration. For instance, modifications to the carboxylic acid moiety have been shown to enhance binding affinity to target proteins, leading to more potent pharmacological effects.

The synthesis of 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in constructing the intricate core structure of this compound.

One of the most compelling aspects of 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify structural analogs with improved pharmacokinetic profiles. These efforts have led to the discovery of several derivatives that exhibit enhanced solubility, bioavailability, and target specificity. Such advancements underscore the importance of this compound in the ongoing quest for novel therapeutics.

The biological activity of 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid has been explored through both in vitro and in vivo studies. Preliminary results suggest that this compound interacts with key biological pathways involved in disease progression. For example, its ability to modulate enzyme activity has been linked to potential therapeutic benefits in conditions such as inflammation and cancer. Furthermore, its interaction with cellular receptors has been investigated for possible applications in neurological disorders.

Future directions in the study of 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid include further optimization of its chemical structure to enhance biological efficacy and minimize side effects. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial use.

The growing interest in heterocyclic compounds like 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-cpyridine-1-carboxylic acid reflects broader trends in medicinal chemistry towards innovative drug design. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are paving the way for next-generation therapeutics that address unmet medical needs. The continued investigation of this compound promises to contribute significantly to advancements in human health.